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Compound of Interest

Compound Name: AZD0156

Cat. No.: B605740 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation, handling, and storage of

stock solutions of AZD0156, a potent and selective ATM kinase inhibitor, using dimethyl

sulfoxide (DMSO) as the solvent. Adherence to this protocol is crucial for ensuring the accuracy

and reproducibility of experimental results.

Quantitative Data Summary
The following table summarizes the key physicochemical properties of AZD0156 relevant to the

preparation of stock solutions.

Parameter Value Source(s)

Molecular Weight 461.56 g/mol [1][2]

CAS Number 1821428-35-6 [2]

Appearance White to off-white solid [2]

Solubility in DMSO Approx. 20 mg/mL (43.33 mM) [2]

Recommended Powder

Storage
-20°C for up to 3 years [2]

Stock Solution Storage
-20°C for up to 1 month, -80°C

for up to 2 years
[2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b605740?utm_src=pdf-interest
https://www.benchchem.com/product/b605740?utm_src=pdf-body
https://www.benchchem.com/product/b605740?utm_src=pdf-body
https://www.caymanchem.com/product/25648/azd-0156
https://pubmed.ncbi.nlm.nih.gov/22065231/
https://pubmed.ncbi.nlm.nih.gov/22065231/
https://pubmed.ncbi.nlm.nih.gov/22065231/
https://pubmed.ncbi.nlm.nih.gov/22065231/
https://pubmed.ncbi.nlm.nih.gov/22065231/
https://pubmed.ncbi.nlm.nih.gov/22065231/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway of AZD0156
AZD0156 is a potent inhibitor of Ataxia Telangiectasia Mutated (ATM) kinase, a critical regulator

of the DNA damage response (DDR). Upon DNA double-strand breaks (DSBs), ATM is

activated and phosphorylates a multitude of downstream substrates to initiate cell cycle arrest,

DNA repair, or apoptosis. By inhibiting ATM, AZD0156 prevents the downstream signaling

cascade, thereby sensitizing cancer cells to DNA-damaging agents.
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Figure 1. Simplified signaling pathway of AZD0156 action.

Experimental Protocol
This protocol details the steps for preparing a 10 mM stock solution of AZD0156 in DMSO.

Adjust calculations accordingly for different desired concentrations.
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3.1. Materials

AZD0156 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Calibrated micropipettes and sterile, nuclease-free pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

3.2. Safety Precautions

Always handle AZD0156 and DMSO in a well-ventilated area, preferably a chemical fume

hood.

Wear appropriate PPE to avoid skin and eye contact. DMSO can facilitate the absorption of

other chemicals through the skin.

Consult the Safety Data Sheet (SDS) for AZD0156 for specific handling and safety

information.

3.3. Preparation Workflow
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Stock Solution Preparation Workflow
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Figure 2. Experimental workflow for preparing AZD0156 stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b605740?utm_src=pdf-body-img
https://www.benchchem.com/product/b605740?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3.4. Step-by-Step Procedure

Preparation: Allow the AZD0156 powder and DMSO to equilibrate to room temperature

before opening to prevent condensation.

Calculation: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Volume (mL) x 10 mmol/L x 461.56 g/mol

For 1 mL of a 10 mM stock solution, you will need 4.6156 mg of AZD0156.

Weighing: Accurately weigh the calculated amount of AZD0156 powder using a calibrated

analytical balance in a chemical fume hood.

Dissolution:

Transfer the weighed powder into a sterile, amber microcentrifuge tube or vial. The use of

amber vials is recommended to protect the compound from light.

Add the calculated volume of high-purity DMSO to the vial containing the AZD0156
powder.

Vortex the solution thoroughly until the powder is completely dissolved. If dissolution is

slow, brief sonication in a water bath or gentle warming (not exceeding 37°C) may be

applied. Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes.

For short-term storage (up to 1 month), store the aliquots at -20°C. For long-term storage

(up to 2 years), store at -80°C.[2]

Properly label all aliquots with the compound name, concentration, date of preparation,

and your initials.
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Best Practices for Use
When preparing working solutions for cell culture experiments, the final concentration of

DMSO should be kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Always include a vehicle control (DMSO at the same final concentration as the test

compound) in your experiments.

Before use, thaw a single aliquot of the stock solution at room temperature and gently vortex

to ensure homogeneity. Avoid repeated freeze-thaw cycles of the same aliquot.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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